Cas no 61241-07-4 (4-Nitro-1H-pyrazole-3-carbonitrile)

4-Nitro-1H-pyrazole-3-carbonitrile is a heterocyclic organic compound featuring a nitro-substituted pyrazole core with a cyano functional group at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring nitro- and cyano-functionalized pyrazole scaffolds. Its high reactivity and selectivity in nucleophilic substitution and cyclization reactions enhance its utility in constructing complex molecular frameworks. The compound's stability under standard storage conditions and compatibility with common organic solvents further contribute to its practicality in research and industrial applications. Its well-defined chemical properties facilitate precise modifications for targeted synthetic pathways.
4-Nitro-1H-pyrazole-3-carbonitrile structure
61241-07-4 structure
Product Name:4-Nitro-1H-pyrazole-3-carbonitrile
CAS No:61241-07-4
MF:C4H2N4O2
MW:138.084279537201
MDL:MFCD00619108
CID:524919
PubChem ID:338418
Update Time:2025-10-13

4-Nitro-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1H-pyrazole-3-carbonitrile
    • 1H-Pyrazole-3-carbonitrile,4-nitro-
    • 4-?nitro-1H-?Pyrazole-?3-?carbonitrile
    • 4-nitro-1H-pyrazole-5-carbonitrile
    • 3-Cyan-4-nitro-pyrazol
    • 3-Cyano-4-nitro-pyrazol
    • 3-cyano-4-nitropyrazole
    • 4-nitro-1(2)H-pyrazole-3-carbonitrile
    • 4-Nitro-3-cyanopyrazol
    • 4-nitropyrazole-3-carbonitrile
    • NSC360638
    • 5-cyano-4-nitropyrazole
    • BLSWMOIYTDLKTA-UHFFFAOYSA-N
    • 4-nitro-1H-pyrazol-3-yl cyanide
    • 4-Nitro-1H-5-pyrazolecarbonitrile
    • ZERO/008396
    • STK312888
    • SBB014174
    • FCH1191893
    • 1H-pyrazole-5
    • Z1198154282
    • BBL039034
    • F13747
    • AKOS015921414
    • MFCD15143246
    • DTXSID90320522
    • EN300-229461
    • 61241-07-4
    • SCHEMBL3123272
    • NSC-360638
    • AS-62009
    • AKOS015922223
    • 4-?Nitro-?1H-?pyrazole-?3-?carbonitrile
    • DB-080870
    • 1H-pyrazole-5-carbonitrile, 4-nitro-
    • nitro cyanopyrazole
    • AKOS000309981
    • ALBB-021500
    • MFCD00619108
    • CS-0063187
    • MDL： MFCD00619108
    • Inchi： 1S/C4H2N4O2/c5-1-3-4(8(9)10)2-6-7-3/h2H,(H,6,7)
    • InChI Key： BLSWMOIYTDLKTA-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=NNC=1C#N)=O

Computed Properties

  • Exact Mass: 138.01800
  • Monoisotopic Mass: 138.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.3
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.63
  • Boiling Point: 468.3°Cat760mmHg
  • Flash Point: 237°C
  • Refractive Index: 1.602
  • PSA: 98.29000
  • LogP: 0.71278

4-Nitro-1H-pyrazole-3-carbonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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